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Compound of Interest

1-Aminohydantoin-d2
Compound Name:
hydrochloride

Cat. No.: B3319906

For researchers, scientists, and professionals in drug development, the acquisition of specific
isotopically labeled compounds is a critical step in advancing their studies. This technical guide
addresses the commercial availability of 1-Aminohydantoin-d2 hydrochloride, providing a
detailed overview for its sourcing and, in its absence, a comprehensive profile of its non-
deuterated analog, 1-Aminohydantoin hydrochloride.

Executive Summary

Direct commercial suppliers of 1-Aminohydantoin-d2 hydrochloride as a stock item were not
identified through extensive searches. This indicates that the deuterated form is likely a
specialized compound requiring custom synthesis. This guide, therefore, provides two key
sections: a list of potential custom synthesis providers for 1-Aminohydantoin-d2
hydrochloride and an in-depth technical profile of the readily available non-deuterated form, 1-
Aminohydantoin hydrochloride (CAS No: 2827-56-7), to serve as a foundational reference.

Custom Synthesis of 1-Aminohydantoin-d2
Hydrochloride

Given that 1-Aminohydantoin-d2 hydrochloride is not a standard catalog product,
researchers will need to engage with companies specializing in the custom synthesis of
isotopically labeled compounds. These companies possess the expertise in deuterium labeling
to produce the desired molecule.
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Potential Custom Synthesis Providers:

MedChemExpress (MCE): Offers custom synthesis of stable isotope-labeled compounds,
including those with Deuterium (2H, D).[1]

» ResolveMass Laboratories Inc.: Specializes in the custom synthesis of deuterated chemicals
for various research applications.[2]

o Alfa Chemistry: Provides custom synthesis of deuterated compounds, catering to the
demands of drug discovery and development.[3]

o Pharmaffiliates: Offers custom synthesis of deuterated compounds for NMR studies, drug
metabolism, and bioanalysis.[4]

The general workflow for custom synthesis involves initial consultation and a feasibility study,
followed by synthetic route design, pilot-scale production, and analytical verification to ensure
purity and isotopic enrichment.[2]

Technical Profile: 1-Aminohydantoin Hydrochloride
(CAS No: 2827-56-7)

As a primary reference for researchers, this section details the properties, suppliers, and
applications of the non-deuterated analog, 1-Aminohydantoin hydrochloride.

Chemical and Physical Properties
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Property

Value

Source(s)

CAS Number

2827-56-7

[5]

Molecular Formula

C3H5N302 - HCI

[5]

Molecular Weight

151.55 g/mol

[5]L6]

Alternate Names

1-aminoimidazolidine-2,4-

dione hydrochloride

[5]

Appearance

White to off-white crystalline

[7]

powder
Purity >98% [5]
Melting Point 201-205 °C
Solubility Soluble in water [7]

Commercial Suppliers

A number of chemical suppliers offer 1-Aminohydantoin hydrochloride. The following table
summarizes some of these suppliers. Researchers are advised to contact the suppliers directly
for current pricing and availability.

Supplier Purity Available Quantities
Sigma-Aldrich 98% 25¢

Santa Cruz Biotechnology >98% Contact for details

Thermo Scientific Chemicals 98% 59

MedChemExpress >98% Contact for details

Selleck Chemicals 98% Contact for details

Biosynth Contact for details Contact for details
Chem-Impex >98% Contact for details
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Synthesis of 1-Aminohydantoin Hydrochloride

The synthesis of 1-Aminohydantoin and its derivatives has been described in the scientific
literature. One common method involves the condensation of semicarbazones with ethyl
monochloroacetate in the presence of a sodium alkoxide in dry ethanol.[8] Another patented
method describes its preparation from 2-semicarbazidoacetic acid.[9] These synthetic routes
can potentially be adapted for the introduction of deuterium labels by using deuterated starting
materials.

Biological Significance and Applications

1-Aminohydantoin is a major metabolite of the antibiotic nitrofurantoin and is used as a marker
for determining the residue of this veterinary drug in animal tissues such as meat and milk.[10]
Its detection often involves release from tissue proteins under acidic conditions, followed by
derivatization.[10]

Beyond its role as a metabolite, 1-Aminohydantoin hydrochloride serves as a versatile
intermediate in the synthesis of various pharmaceuticals.[6][11] It is a key building block in
medicinal chemistry for developing compounds with potential antimicrobial and antitumor
properties.[7]

Experimental Protocols and Visualizations
Experimental Workflow: Detection of 1-Aminohydantoin
in Tissue Samples

The following diagram illustrates a typical workflow for the detection of 1-Aminohydantoin
(AHD), the metabolite of nitrofurantoin, in animal tissue samples. This process is crucial for
food safety monitoring.
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Detection workflow for 1-Aminohydantoin in tissues.

This workflow highlights the key steps from sample preparation to final analysis. The initial acid
hydrolysis is critical to release the protein-bound 1-Aminohydantoin, which is then derivatized
to enhance its detectability by LC-MS/MS.[10]
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Signaling Pathway Involvement

Currently, there is limited direct evidence of 1-Aminohydantoin hydrochloride being involved in
specific signaling pathways beyond its role as a metabolite of nitrofurantoin. Research has
shown that it may be associated with inhibiting oxidative DNA damage.[6] Further investigation
is required to elucidate any direct interactions with cellular signaling cascades.

This technical guide provides a starting point for researchers interested in utilizing 1-
Aminohydantoin-d2 hydrochloride. While direct commercial availability is limited, custom
synthesis remains a viable option. The detailed information on the non-deuterated analog
serves as a valuable resource for planning and executing research in drug development and
analytical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Sourcing of 1-Aminohydantoin-d2
Hydrochloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3319906#commercially-available-1-aminohydantoin-
d2-hydrochloride-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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